Cas no 1261672-38-1 (3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine)
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine
-
- Inchi: 1S/C13H8F2N2O3/c14-13(15)8-3-4-10(11(6-8)17(19)20)12(18)9-2-1-5-16-7-9/h1-7,13H
- InChI Key: LABPUIMGSORNLN-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(C2C=NC=CC=2)=O)=C(C=1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 373
- XLogP3: 2.6
- Topological Polar Surface Area: 75.8
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006025-250mg |
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine |
1261672-38-1 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A013006025-500mg |
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine |
1261672-38-1 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A013006025-1g |
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine |
1261672-38-1 | 97% | 1g |
$1579.40 | 2023-09-03 |
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine
Comprehensive Overview of 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine (CAS No. 1261672-38-1)
3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine (CAS No. 1261672-38-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique difluoromethyl and nitrobenzoyl functional groups, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The growing demand for fluorinated compounds in pharmaceuticals has placed 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine at the forefront of modern research. Fluorination is a key strategy in drug design, as it often improves metabolic stability and binding affinity. This compound’s pyridine core further enhances its utility, making it a valuable intermediate for developing kinase inhibitors and other therapeutic agents. Recent studies have explored its role in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current healthcare trends.
In addition to its pharmaceutical applications, 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine is also being investigated for its potential in organic electronics. The compound’s electron-withdrawing nitro group and difluoromethyl moiety contribute to its unique electronic properties, making it a candidate for use in OLEDs and photovoltaic cells. As the world shifts toward sustainable energy solutions, such innovations are highly sought after, further elevating the compound’s relevance.
From a synthetic chemistry perspective, the preparation of 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine involves multi-step reactions, including Friedel-Crafts acylation and nitration. These processes require precise control to ensure high yield and purity, which are critical for industrial-scale production. The compound’s CAS No. 1261672-38-1 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature.
Environmental and safety considerations are also paramount when working with 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to minimize risks. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, reducing waste and energy consumption. This aligns with global efforts to promote sustainable laboratory practices.
The commercial availability of 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine has expanded in recent years, driven by its growing applications. Suppliers often provide detailed technical data sheets and analytical certificates to ensure compliance with industry standards. For those seeking alternatives or derivatives, computational tools like AI-driven molecular modeling are being employed to predict properties and optimize structures, a trend reflecting the integration of technology in chemical research.
In conclusion, 3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine (CAS No. 1261672-38-1) represents a versatile and promising compound with broad applications in pharmaceuticals and materials science. Its unique structural features and adaptability make it a subject of ongoing research, particularly in areas addressing global health challenges and renewable energy. As scientific advancements continue, this compound is likely to play an increasingly vital role in innovation.
1261672-38-1 (3-(4-(Difluoromethyl)-2-nitrobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)